Cas no 2676861-81-5 (7-Bromo-2-methyl-2,3-dihydropyrazolo[5,1-b]oxazole)

7-Bromo-2-methyl-2,3-dihydropyrazolo[5,1-b]oxazole is a heterocyclic compound featuring a fused pyrazole-oxazole structure, which serves as a versatile intermediate in organic synthesis and medicinal chemistry. The bromine substituent at the 7-position enhances its reactivity, enabling efficient cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The methyl group at the 2-position contributes to steric stability while maintaining synthetic flexibility. This scaffold is particularly valuable in the development of bioactive molecules, including potential pharmaceuticals, due to its rigid bicyclic framework and ability to modulate electronic properties. Its well-defined structure and functional group compatibility make it a useful building block for targeted molecular design.

7-Bromo-2-methyl-2,3-dihydropyrazolo[5,1-b]oxazole structure

2676861-81-5 structure

Product Name:7-Bromo-2-methyl-2,3-dihydropyrazolo[5,1-b]oxazole

CAS No:2676861-81-5

MF:C₆H₇BrN₂O

MW:203.036580324173

CID:5086683

PubChem ID:162394028

Update Time:2026-03-02

7-Bromo-2-methyl-2,3-dihydropyrazolo[5,1-b]oxazole Chemical and Physical Properties

Names and Identifiers

- 7-Bromo-2-methyl-2,3-dihydropyrazolo[5,1-b]oxazole
- SCHEMBL23675006
- 2676861-81-5
- 7-bromo-2-methyl-2,3-dihydropyrazolo[5,1-b][1,3]oxazole
- 7-bromo-2-methyl-2H,3H-pyrazolo[3,2-b][1,3]oxazole
- CS-0254477
- F77266
- BS-48174
- Inchi： 1S/C6H7BrN2O/c1-4-3-9-6(10-4)5(7)2-8-9/h2,4H,3H2,1H3
- InChI Key： YLFRHIOGCQCFOY-UHFFFAOYSA-N
- SMILES： BrC1C=NN2C=1OC(C)C2

Computed Properties

Exact Mass: 201.97418g/mol
Monoisotopic Mass: 201.97418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 144
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 27

7-Bromo-2-methyl-2,3-dihydropyrazolo[5,1-b]oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A1497542-50mg	7-Bromo-2-methyl-2,3-dihydropyrazolo[5,1-b]oxazole	2676861-81-5	97%	50mg	$127.0	2025-02-21
Ambeed	A1497542-100mg	7-Bromo-2-methyl-2,3-dihydropyrazolo[5,1-b]oxazole	2676861-81-5	97%	100mg	$201.0	2025-02-21
Ambeed	A1497542-250mg	7-Bromo-2-methyl-2,3-dihydropyrazolo[5,1-b]oxazole	2676861-81-5	97%	250mg	$404.0	2025-02-21
Ambeed	A1497542-1g	7-Bromo-2-methyl-2,3-dihydropyrazolo[5,1-b]oxazole	2676861-81-5	97%	1g	$1210.0	2025-02-21
Ambeed	A1497542-5g	7-Bromo-2-methyl-2,3-dihydropyrazolo[5,1-b]oxazole	2676861-81-5	97%	5g	$4840.0	2025-02-21
eNovation Chemicals LLC	Y1252794-250mg	7-Bromo-2-methyl-2,3-dihydropyrazolo[5,1-b]oxazole	2676861-81-5	97%	250mg	$370	2024-06-05
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eNovation Chemicals LLC	Y1252794-250mg	7-Bromo-2-methyl-2,3-dihydropyrazolo[5,1-b]oxazole	2676861-81-5	97%	250mg	$405	2025-02-28
eNovation Chemicals LLC	Y1252794-5g	7-Bromo-2-methyl-2,3-dihydropyrazolo[5,1-b]oxazole	2676861-81-5	97%	5g	$4745	2025-02-28
eNovation Chemicals LLC	Y1252794-100mg	7-Bromo-2-methyl-2,3-dihydropyrazolo[5,1-b]oxazole	2676861-81-5	97%	100mg	$220	2025-02-28